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Compound of Interest

Compound Name: Methylconiine

Cat. No.: B1214899

Essential Safety and Handling Guide for
Methylconiine

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Methylconiine. Given that Methylconiine is a poisonous alkaloid and a derivative of the highly
toxic compound coniine, stringent safety protocols are mandatory.[1][2][3] Information from the
safety data sheet for coniine is used as a primary reference due to the limited specific public
data on Methylconiine.

Chemical and Physical Properties

Methylconiine is a poisonous alkaloid found in poison hemlock.[2] It is a colorless, oily liquid.
[2] The following table summarizes key chemical and physical properties.
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Property Value

Molecular Formula CoH1oNJ[1]

Molar Mass 141.25 g/mol [1]

Boiling Point 173 to 174 °C[2]

Density 0.8318 g/cm? at 24.3 °C[2]

(+)-N-Methylconiine, (2S)-1-methyl-2-
Synonyms o
propylpiperidine[1]

Hazard Identification and Toxicity

As a coniine-related alkaloid, Methylconiine should be considered highly toxic. Coniine is fatal
if swallowed and is toxic in contact with skin and if inhaled.[4][5] It is corrosive and can cause
severe skin burns and eye damage.[4]

Hazard Description

Presumed to be highly toxic. The lethal adult

Acute Toxicity (Oral) human dose of coniine is approximately 500 mg.
[4]

Acute Toxicity (Dermal) Toxic in contact with skin.[4][5]

Acute Toxicity (Inhalation) Toxic if inhaled.[4][5]

Skin Corrosion/Irritation Causes severe skin burns.[4]

Eye Damage/Irritation Risk of serious damage to eyes.[4]

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required when handling Methylconiine. This includes, but
is not limited to, the following:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Methylconiine
https://pubchem.ncbi.nlm.nih.gov/compound/Methylconiine
https://en.wikipedia.org/wiki/N-Methylconiine
https://en.wikipedia.org/wiki/N-Methylconiine
https://pubchem.ncbi.nlm.nih.gov/compound/Methylconiine
https://www.benchchem.com/product/b1214899?utm_src=pdf-body
https://datasheets.scbt.com/sc-252626.pdf
https://file1.lookchem.com/msds/2011-06/3/C9392(3238-60-6).pdf
https://datasheets.scbt.com/sc-252626.pdf
https://datasheets.scbt.com/sc-252626.pdf
https://datasheets.scbt.com/sc-252626.pdf
https://file1.lookchem.com/msds/2011-06/3/C9392(3238-60-6).pdf
https://datasheets.scbt.com/sc-252626.pdf
https://file1.lookchem.com/msds/2011-06/3/C9392(3238-60-6).pdf
https://datasheets.scbt.com/sc-252626.pdf
https://datasheets.scbt.com/sc-252626.pdf
https://www.benchchem.com/product/b1214899?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Specification

Hand Protection

Chemical-resistant gloves (e.qg., nitrile,
neoprene). Gloves must be inspected before

use and changed frequently.[6][7]

Eye and Face Protection

Tightly fitting safety goggles and a face shield.
[6]

Skin and Body Protection

Chemical-resistant coveralls or a lab coat with a
chemical-resistant apron. Closed-toe shoes are

mandatory.[8][9]

Respiratory Protection

A full-face respirator with an appropriate
cartridge for organic vapors should be used,
especially when there is a risk of aerosolization
or when working outside of a certified chemical
fume hood.[6]

Safe Handling and Storage

Strict adherence to the following procedures is essential to minimize exposure risk.

Operational Plan:

e Preparation:

o Work exclusively in a well-ventilated area, preferably within a certified chemical fume

hood.[7]

o Ensure that an emergency eyewash station and safety shower are readily accessible.

o Prepare all necessary equipment and reagents before handling Methylconiine to

minimize movement and potential for spills.

» Handling:

o Avoid all direct contact with the substance.[4]
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o Use compatible labware (e.g., glass, PTFE).
o When transferring, use a pipette or other contained method to avoid splashing.

o Keep containers tightly closed when not in use.

e Storage:

o Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.

o The storage area should be clearly labeled with "HIGHLY TOXIC" warning signs.

o Store in a locked cabinet or other secure location to prevent unauthorized access.

Emergency Procedures

In the event of an exposure or spill, immediate action is critical.
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Emergency Situation

Procedure

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes.
Remove contaminated clothing. Seek immediate

medical attention.[7][10]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, holding eyelids open. Seek

immediate medical attention.[7][10]

Inhalation

Move the individual to fresh air. If breathing is
difficult, administer oxygen. If breathing has
stopped, provide artificial respiration. Seek

immediate medical attention.[7]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[5][7]

Spill

Evacuate the area. Wear full PPE, including
respiratory protection. Absorb the spill with an
inert material (e.g., vermiculite, sand) and place
it in a sealed container for disposal. Ventilate the
area and wash the spill site after material pickup

is complete.

Disposal Plan

All waste containing Methylconiine is considered hazardous waste and must be disposed of

according to institutional and governmental regulations.

o Waste Collection:

o Collect all contaminated materials (e.g., gloves, pipette tips, absorbent materials) in a

dedicated, labeled, and sealed hazardous waste container.

o Do not mix with other waste streams.
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e Disposal:

o Arrange for disposal through your institution's environmental health and safety (EHS)
office.

o Provide a complete and accurate description of the waste to the EHS office.

Workflow for Handling Methylconiinedot

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Methylconiine | C9H19N | CID 169683 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. N-Methylconiine - Wikipedia [en.wikipedia.org]

» 3. researchgate.net [researchgate.net]
e 4. datasheets.scbt.com [datasheets.scbt.com]
. filel.lookchem.com [file1l.lookchem.com]

. echemi.com [echemi.com]

. chemicalbook.com [chemicalbook.com]

. youtube.com [youtube.com]

°
© 0] ~ » 1 H w

. m.youtube.com [m.youtube.com]
e 10. biosynth.com [biosynth.com]

« To cite this document: BenchChem. [Personal protective equipment for handling
Methylconiine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214899#personal-protective-equipment-for-
handling-methylconiine]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1214899?utm_src=pdf-body
https://www.benchchem.com/product/b1214899?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Methylconiine
https://en.wikipedia.org/wiki/N-Methylconiine
https://www.researchgate.net/figure/The-chemical-structures-of-the-piperidine-alkaloid-coniine-and-the-pyridine-alkaloid_fig1_232533300
https://datasheets.scbt.com/sc-252626.pdf
https://file1.lookchem.com/msds/2011-06/3/C9392(3238-60-6).pdf
https://www.echemi.com/sds/coniinedl-rg-pid_Seven32457.html
https://www.chemicalbook.com/msds/coniine-d-l-rg.pdf
https://www.youtube.com/watch?v=ptd11R4hmz0
https://m.youtube.com/watch?v=kmSnIHewxZo
https://www.biosynth.com/Files/MSDS/MSDS_FC65897_5000_EN.pdf
https://www.benchchem.com/product/b1214899#personal-protective-equipment-for-handling-methylconiine
https://www.benchchem.com/product/b1214899#personal-protective-equipment-for-handling-methylconiine
https://www.benchchem.com/product/b1214899#personal-protective-equipment-for-handling-methylconiine
https://www.benchchem.com/product/b1214899#personal-protective-equipment-for-handling-methylconiine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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